Cas no 81643-01-8 (tert-butyl trans-3-pentenoate)

• Product Name: tert-butyl trans-3-pentenoate
• CAS No: 81643-01-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 861842
• PubChem ID: 5463545
• Update Time: 2025-04-19

tert-butyl trans-3-pentenoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl trans-3-pentenoate
• tert-butyl pent-3-enoate
• 63860-03-7
• 81643-01-8
• SCHEMBL10892180
• tert-butyl (E)-pent-3-enoate

• Inchi： 1S/C9H16O2/c1-5-6-7-8(10)11-9(2,3)4/h5-6H,7H2,1-4H3/b6-5+
• InChI Key： DBRXZYVHEWAOFR-AATRIKPKSA-N
• SMILES： O(C(C/C=C/C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų